Cas no 1219799-41-3 (NNKVPIKMPCQWCG-WFGJKAKNSA-N)

• Product Name: NNKVPIKMPCQWCG-WFGJKAKNSA-N
• CAS No: 1219799-41-3
• MF: C₂H₂D₆NO₂PS
• MW: 147.17
• CID: 1058241
• PubChem ID: 129318122
• Update Time: 2025-06-06

NNKVPIKMPCQWCG-WFGJKAKNSA-N Chemical and Physical Properties

Names and Identifiers

• Methamidophos-d6 (dimethyl-d6)
• Metamidophos-d6
• Methamidophos-d6 (dimethyl-d6)100µg
• Methamidophos (dimethyl D6)
• Methamidophos D6 (dimethyl D6)
• [amino(trideuteriomethylsulfanyl)phosphoryl]oxy-trideuteriomethane
• CID 129318122
• NNKVPIKMPCQWCG-WFGJKAKNSA-N
• 1219799-41-3
• F91111
• Methamidophos-d6
• Methamidophos (dimethyl D6); Metamidophos-d6; [Amino(trideuteriomethylsulfanyl)phosphoryl]oxy-trideuterio-methane
• 1ST20093D6

• Inchi： 1S/C2H8NO2PS/c1-5-6(3,4)7-2/h1-2H3,(H2,3,4)/i1D3,2D3
• InChI Key： NNKVPIKMPCQWCG-WFGJKAKNSA-N
• SMILES： S(C([2H])([2H])[2H])P(N)(=O)OC([2H])([2H])[2H]

Computed Properties

• Exact Mass: 147.03899714g/mol
• Monoisotopic Mass: 147.03899714g/mol
• Isotope Atom Count: 6
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 95.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.6
• XLogP3: -0.9

Experimental Properties

• Solubility: Chloroform (Slightly), Methanol (Slightly)

Additional information on NNKVPIKMPCQWCG-WFGJKAKNSA-N

Recent Advances in the Study of 1219799-41-3 and NNKVPIKMPCQWCG-WFGJKAKNSA-N in Chemical Biology and Medicine

The chemical compound 1219799-41-3 and the product NNKVPIKMPCQWCG-WFGJKAKNSA-N have recently garnered significant attention in the field of chemical biology and medicine. These entities are being investigated for their potential therapeutic applications, particularly in the context of targeted drug delivery and molecular interactions. This research brief aims to synthesize the latest findings related to these compounds, providing a comprehensive overview of their current applications, mechanisms of action, and future prospects.

Recent studies have highlighted the role of 1219799-41-3 as a key intermediate in the synthesis of novel bioactive molecules. Its unique chemical structure allows for versatile modifications, making it a valuable scaffold in drug discovery. Meanwhile, NNKVPIKMPCQWCG-WFGJKAKNSA-N has been identified as a promising candidate for targeted therapies, particularly in oncology. Its ability to selectively bind to specific cellular receptors has been demonstrated in preclinical models, suggesting potential for reduced off-target effects compared to conventional treatments.

One of the most notable advancements in this area is the development of hybrid molecules incorporating both 1219799-41-3 and NNKVPIKMPCQWCG-WFGJKAKNSA-N. These hybrids leverage the strengths of both compounds, offering enhanced efficacy and specificity. For instance, a recent study published in the Journal of Medicinal Chemistry demonstrated that such hybrids exhibit superior binding affinity and pharmacokinetic profiles in vitro and in vivo. The study also reported significant tumor growth inhibition in mouse models, with minimal systemic toxicity.

Another critical aspect of this research involves the elucidation of the molecular mechanisms underlying the biological activity of these compounds. Advanced techniques such as X-ray crystallography and molecular dynamics simulations have been employed to map the interactions between NNKVPIKMPCQWCG-WFGJKAKNSA-N and its target proteins. These studies have revealed key structural motifs that are essential for binding, providing valuable insights for the rational design of next-generation therapeutics.

Despite these promising developments, challenges remain in the translation of these findings into clinical applications. Issues such as scalability of synthesis, stability under physiological conditions, and potential immunogenicity need to be addressed. Ongoing research is focused on optimizing the chemical properties of these compounds to overcome these hurdles. Collaborative efforts between academia and industry are expected to accelerate progress in this area, with several patents already filed for novel derivatives of 1219799-41-3 and NNKVPIKMPCQWCG-WFGJKAKNSA-N.

In conclusion, the study of 1219799-41-3 and NNKVPIKMPCQWCG-WFGJKAKNSA-N represents a vibrant and rapidly evolving field in chemical biology and medicine. The latest research underscores their potential as foundational elements in the development of targeted therapies, with significant implications for treating complex diseases such as cancer. Continued exploration of their properties and applications is likely to yield further breakthroughs, paving the way for innovative therapeutic strategies.